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Compound of Interest

Compound Name: TP3011

Cat. No.: B12425957

For Research Use Only. Not for use in diagnostic procedures.

Introduction

TP3011 is a potent inhibitor of Topoisomerase I, a critical enzyme involved in DNA replication,
transcription, and recombination. By stabilizing the Topoisomerase I-DNA cleavage complex,
TP3011 induces DNA single and double-strand breaks, leading to cell cycle arrest and
apoptosis in cancer cells. These application notes provide detailed protocols for investigating
the in vitro activity of TP3011, including assessment of cell viability, analysis of DNA damage

markers, and evaluation of apoptotic pathways.

Data Presentation

The inhibitory activity of TP3011 has been quantified across various human cancer cell lines.
The half-maximal inhibitory concentration (IC50) values following a 72-hour treatment period

are summarized below.

Cell Line Cancer Type IC50 (nM)
HCT116 Colorectal Carcinoma 0.85[1]
QG56 Lung Carcinoma 8.5[1]
NCI-H460 Non-Small Cell Lung Cancer 8.2[1]
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Signaling Pathway

TP3011 exerts its cytotoxic effects by targeting Topoisomerase |, leading to the activation of the
DNA damage response (DDR) pathway and subsequent apoptosis.

Click to download full resolution via product page

Caption: TP3011-induced DNA damage response and apoptotic signaling pathway.

Experimental Protocols

The following are detailed protocols for the in vitro characterization of TP3011.

Experimental Workflow
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In Vitro Evaluation of TP3011
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[Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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